Ethyl 2,2-difluoro-2-(3-nitrophenyl)acetate

• IUPAC Name: ethyl 2,2-difluoro-2-(3-nitrophenyl)acetate
• InChI: InChI=1S/C10H9F2NO4/c1-2-17-9(14)10(11,12)7-4-3-5-8(6-7)13(15)16/h3-6H,2H2,1H3
• InChI Key: DOFQZLCPHBQYCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC(=CC=C1)[N+](=O)[O-])(F)F
• Molecular Formula: C10H9F2NO4
• DSSTOX Substance ID: DTXSID201211517
• Molecular Weight: 245.18 g/mol
• CAS RN: 1260657-68-8

Description

Ethyl 2,2-difluoro-2-(3-nitrophenyl)acetate is a useful research compound. Its molecular formula is C10H9F2NO4 and its molecular weight is 245.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Anti-Cancer Drugs : Ethyl 2,2-difluoro-2-(3-nitrophenyl)acetate has been used in the synthesis of anti-cancer drugs. For instance, a difluoro-derivative of the anti-cancer drug chlorambucil was synthesized from 4-nitrophenylacetic acid, involving the conversion of 3-oxo-function to CF2 and subsequent steps (Buss, Coe, & Tatlow, 1986).

• Development of Hydroxamic Acids and Lactams : Ethyl 2-nitrophenyl oxalate, a derivative of Ethyl 2,2-difluoro-2-(3-nitrophenyl)acetate, was utilized in the production of 4-hydroxy-2,3-dioxo-1,4-benzoxazine and its derivatives by reductive cyclization. These compounds are important in the synthesis of cyclic hydroxamic acids and lactams (Hartenstein & Sicker, 1993).

• Synthesis of Fluorine-Containing Compounds : It has been used in the synthesis of 3,3-difluoro-GABA, a variant of the neurotransmitter GABA, through radical reactions with vinyl ethers. This demonstrates its utility in creating fluorine-substituted organic compounds (Kondratov et al., 2015).

• Catalysis of Ester Hydrolysis : The compound has been explored in the context of catalyzing ester hydrolysis reactions, an important chemical process with various applications. Studies have shown that certain bases can catalyze the hydrolysis of related compounds like 2-nitrophenyl acetate (Bender & Turnquest, 1957).

• Synthesis of Novel Pharmaceutical Compounds : Ethyl 2,2-difluoro-2-(3-nitrophenyl)acetate has been used in the development of new pharmaceutical compounds. For instance, it has been involved in the synthesis of alkyl N-(4-nitrophenyl)-3/2-oxomorpholine-2/3-carboxylates, highlighting its potential in medicinal chemistry (Trstenjak, Ilaš, & Kikelj, 2013).

Synthesis routes and methods

Procedure details

To a solution of 1-iodo-3-nitrobenzene (1.450 g, 5.82 mmol) and ethyl 2-bromo-2,2-difluoroacetate (1.3 g, 6.40 mmol) in anhydrous DMSO (10 ml) was added Copper powder (0.740 g, 11.64 mmol). The mixture was purged with N2 and heated at 70° C. in a sealed vial for 17 h. After being cooled to room temperature, the reaction mixture was poured into 20% aqueous NH4Cl solution (100 mL) and was extracted with EtOAc (2×100 mL). The organic extract was washed with brine (2×30 mL), dried over Na2SO4 and concentrated. The residue was purified by flash chromatography to obtain ethyl 2,2-difluoro-2-(3-nitrophenyl)acetate (0.714 g).